Cas no 1807075-31-5 (Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807075-31-5
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878281
• Update Time: 2025-05-21

Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)9-8(10(13)14)6(4-12)3-7(5-15)16-9/h3,10H,2,4H2,1H3
• InChI Key： BIAHBRSZKVYHTD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)N=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807075-31-5): A Versatile Building Block in Medicinal Chemistry

Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807075-31-5) is a synthetic intermediate with a unique structural framework that has garnered significant attention in contemporary medicinal chemistry. This compound combines a pyridine core substituted with a bromomethyl group at the C4 position, a cyano group at C6, and a difluoromethyl moiety at C3, all linked to an ethyl ester functionality at the pyridine N2 position. The strategic placement of these functional groups provides multiple sites for further chemical modification, making it an ideal candidate for the development of novel pharmaceutical agents.

The integration of fluorinated heterocycles in drug design has become increasingly prevalent due to their ability to enhance metabolic stability and improve pharmacokinetic profiles. The 3-difluoromethyl substitution in this compound aligns with this trend, as fluorine atoms can modulate lipophilicity and hydrogen bonding capabilities while maintaining molecular rigidity. Recent studies have demonstrated that such fluorinated pyridines can serve as bioisosteres for aromatic rings in kinase inhibitors and GPCR modulators, expanding their potential therapeutic applications.

The bromomethyl group at position C4 offers particular synthetic versatility through its reactivity in nucleophilic substitution reactions. This functional group enables efficient cross-coupling strategies such as the Suzuki-Miyaura and Sonogashira couplings, which are widely employed in modern organic synthesis. Researchers have leveraged this feature to construct complex molecular architectures by attaching diverse aromatic or heteroaromatic moieties to the brominated carbon center.

The cyano functionality at position C6 contributes significantly to the compound's electronic properties and reactivity profile. Cyanopyridines are known to participate in various transformation pathways including hydrolysis to carboxylic acids, reduction to amines, and nucleophilic addition reactions. In recent drug discovery programs targeting metabolic diseases, similar cyanopyridine scaffolds have shown promise as allosteric modulators of key enzymes involved in glucose homeostasis.

The ethyl ester group at the pyridine N2 position provides additional synthetic flexibility through ester hydrolysis and amidation reactions. This ester functionality can be selectively cleaved under mild conditions to generate carboxylic acid derivatives or converted into amide linkages for conjugation with biologically active molecules. Such transformations are particularly valuable in the development of prodrug strategies where controlled release profiles are essential.

In the context of current research trends, compounds containing both brominated and fluorinated substituents have shown enhanced selectivity profiles in enzyme inhibition studies. The combination of these two halogen atoms creates distinct steric and electronic environments that can be fine-tuned through molecular modeling techniques. Computational studies published in recent issues of *Journal of Medicinal Chemistry* have highlighted how such dual-halogenated systems can achieve improved target specificity while minimizing off-target effects.

The synthetic accessibility of this compound has been further enhanced by advances in transition metal-catalyzed methodologies. Modern protocols utilizing palladium or copper catalysts allow for efficient construction of the pyridine core while maintaining high regioselectivity across all three substitution positions (C3, C4, C6). These developments align with green chemistry principles by minimizing byproduct formation and reducing reaction times.

From a pharmacological perspective, preliminary investigations suggest that derivatives of this scaffold exhibit promising biological activities across multiple therapeutic areas. In antiviral research programs targeting RNA-dependent RNA polymerases (RdRp), similar pyridine-based compounds have demonstrated nanomolar inhibitory effects against viral replication mechanisms. The presence of both electron-withdrawing (cyano) and electron-donating (difluoromethyl) groups creates an optimal balance for interacting with catalytic sites in these enzymes.

In oncology research, compounds bearing comparable structural features have shown selective inhibition against receptor tyrosine kinases (RTKs), particularly those associated with solid tumor progression. The brominated carbon center appears to play a critical role in forming hydrophobic interactions within kinase ATP-binding pockets while maintaining appropriate hydrogen bonding capabilities through adjacent nitrogen atoms.

The compound's solubility profile has been extensively characterized using advanced analytical techniques including NMR spectroscopy and X-ray crystallography. These studies reveal that the combination of polar (cyano) and non-polar (difluoromethyl) groups creates an optimal balance between aqueous solubility and membrane permeability - two critical parameters for successful drug development candidates.

Recent advancements in continuous flow chemistry have enabled large-scale production of this compound with exceptional purity levels (>99% HPLC). These manufacturing improvements align with industry demands for reproducible synthesis methods capable of supporting clinical trial material requirements while maintaining cost-effectiveness through process optimization strategies.

In conclusion, Ethyl 4-(bromomethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate represents a valuable chemical entity that bridges fundamental organic synthesis principles with cutting-edge medicinal chemistry applications. Its unique structural characteristics provide multiple points for further functionalization while maintaining desirable physicochemical properties essential for pharmaceutical development programs across diverse therapeutic areas.